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Compound of Interest

Compound Name: Tiglic aldehyde

CAS No.: 6038-09-1

Cat. No.: B7770458

Get Quote

An In-depth Technical Guide to Tiglic Aldehyde as a Fragrance Ingredient

Executive Summary
Tiglic aldehyde, or (E)-2-methyl-2-butenal, is a naturally occurring unsaturated aldehyde that

possesses a unique and powerful olfactory profile. Characterized by its sharp, green, and acrid

notes with underlying fruity and vegetable nuances, it serves as a potent modifier in fragrance

compositions, capable of imparting a natural-feeling, pungent lift. It is found as a minor

constituent in a variety of essential oils, including those from lavender, geranium, and

peppermint. Industrially, it is primarily synthesized through the isomerization of crotonaldehyde.

Despite its desirable scent characteristics, the application of tiglic aldehyde is significantly

constrained by its toxicological profile. It is a recognized skin sensitizer, and its use in

consumer products is strictly regulated by international bodies such as the International

Fragrance Association (IFRA). This guide provides a comprehensive technical overview for

researchers and formulators, detailing the chemical properties, olfactory characteristics,

synthesis, application challenges, and critical safety assessments of tiglic aldehyde, offering a

holistic view of its potential and limitations as a fragrance ingredient.
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Physicochemical and Olfactory Properties
Understanding the fundamental properties of a fragrance molecule is paramount to its effective

and safe application. Tiglic aldehyde is a volatile organic compound with distinct physical and

sensory characteristics.

Physicochemical Data
Property Value Source

IUPAC Name (E)-2-Methylbut-2-enal TGSC

Synonyms Tiglaldehyde, Tiglic aldehyde PubChem

CAS Number 497-03-0

Molecular Formula C₅H₈O

Molecular Weight 84.12 g/mol

Appearance Colorless to pale yellow liquid

Boiling Point 116-118 °C

Density 0.873 g/cm³ at 20 °C GESTIS

Solubility
Soluble in ethanol and oils;

sparingly soluble in water.

Olfactory Profile
Tiglic aldehyde is a classic example of a material where a little goes a long way. Its odor is

intensely powerful and requires significant dilution to be appreciated.

Odor Description: The scent is primarily described as green, acrid, sharp, and pungent. It

possesses complex secondary notes that can be perceived as fruity, ethereal, or reminiscent

of raw vegetables.

Olfactory Threshold: The odor threshold is exceptionally low, reported to be around 0.002

parts per billion (ppb). This high impact makes it an effective trace component in a fragrance.
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Application Context: In compositions, it is used to add a sharp, natural "bite" and a green lift

to top notes. It can enhance fruity accords, add complexity to herbal arrangements, and

provide a unique freshness. However, its use is limited by its aggressive nature and, most

importantly, safety constraints.

Synthesis and Manufacturing
While present in nature, the commercial supply of tiglic aldehyde relies on chemical synthesis

to ensure consistent quality, purity, and volume.

Industrial Synthesis via Isomerization
The most common industrial route to tiglic aldehyde is the acid-catalyzed isomerization of its

constitutional isomer, 2-methyl-2-butenal (angelic aldehyde), which is often derived from

crotonaldehyde. Crotonaldehyde itself is produced via the aldol condensation of acetaldehyde.

The key step is the controlled isomerization, which favors the formation of the

thermodynamically more stable tiglic aldehyde (E-isomer) over the angelic aldehyde (Z-

isomer).

Aldol Condensation

Acetaldehyde (x2)

3-Hydroxy-2-methylbutanal
(Aldol Adduct)

Base or Acid
Catalyst

Propionaldehyde
(E)-2-Methyl-2-butenal

(Tiglic Aldehyde)

Dehydration
(Heat, Acid)

Click to download full resolution via product page

Figure 1: General synthesis pathway for tiglic aldehyde.

Protocol 1: Laboratory Scale Synthesis of Tiglic
Aldehyde

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b7770458/docs?utm_src=pdf-body#tiglic-aldehyde-potential-as-a-fragrance-ingredient
https://www.benchchem.com/product/b7770458/docs?utm_src=pdf-body#tiglic-aldehyde-potential-as-a-fragrance-ingredient
https://www.benchchem.com/product/b7770458/docs?utm_src=pdf-body#tiglic-aldehyde-potential-as-a-fragrance-ingredient
https://www.benchchem.com/product/b7770458/docs?utm_src=pdf-body-img#tiglic-aldehyde-potential-as-a-fragrance-ingredient
https://www.benchchem.com/product/b7770458/docs?utm_src=pdf-body#tiglic-aldehyde-potential-as-a-fragrance-ingredient
https://www.benchchem.com/product/b7770458/docs?utm_src=pdf-body#tiglic-aldehyde-potential-as-a-fragrance-ingredient
https://www.benchchem.com/product/b7770458/docs?utm_src=pdf-body#tiglic-aldehyde-potential-as-a-fragrance-ingredient
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7770458?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Causality: This protocol describes a crossed-aldol condensation followed by dehydration.

Propionaldehyde is enolized and attacks acetaldehyde. The subsequent acid-catalyzed

dehydration is regioselective, favoring the formation of the conjugated and more substituted

double bond, yielding tiglic aldehyde.

Methodology:

Reaction Setup: Equip a 500 mL three-neck round-bottom flask with a mechanical stirrer, a

dropping funnel, and a thermometer. Place the flask in an ice-water bath.

Initial Charge: Charge the flask with 100 mL of water and 10 g of sodium hydroxide, stirring

until dissolved. Cool the solution to 10-15 °C.

Aldehyde Mixture: Prepare a mixture of 29 g (0.5 mol) of propionaldehyde and 22 g (0.5 mol)

of acetaldehyde.

Addition: Add the aldehyde mixture dropwise to the stirred sodium hydroxide solution over 1

hour, maintaining the reaction temperature below 20 °C.

Reaction: After addition is complete, continue stirring at room temperature for an additional 3

hours. The solution will turn yellow.

Neutralization & Dehydration: Carefully add 10% sulfuric acid to the reaction mixture until it is

acidic (pH ~2). This neutralizes the base and catalyzes the dehydration of the aldol

intermediate.

Workup: Transfer the mixture to a separatory funnel. The organic layer containing tiglic
aldehyde will separate. Wash the organic layer twice with 50 mL of water and once with 50

mL of saturated sodium bicarbonate solution.

Drying and Purification: Dry the organic layer over anhydrous magnesium sulfate. Filter and

purify by fractional distillation under atmospheric pressure, collecting the fraction boiling at

116-118 °C.

Safety and Regulatory Assessment
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The primary factor limiting the use of tiglic aldehyde is its toxicological profile, specifically its

potential for skin sensitization. Regulatory bodies have established strict guidelines to ensure

consumer safety.

Toxicological Profile
Skin Sensitization: Tiglic aldehyde is classified as a skin sensitizer. α,β-Unsaturated

aldehydes are a well-known class of haptens. The electrophilic β-carbon of the aldehyde can

react with nucleophilic residues (like cysteine or lysine) in skin proteins via a Michael addition

reaction. This forms a hapten-protein conjugate, which is then recognized by the immune

system, potentially leading to an allergic contact dermatitis (ACD) response upon

subsequent exposures.

Irritation: It can be irritating to the skin, eyes, and respiratory tract, particularly at high

concentrations.

Genotoxicity: Some α,β-unsaturated aldehydes have shown mutagenic potential in certain

assays. For example, the related compound crotonaldehyde can form DNA adducts.

Regulatory Framework
The use of tiglic aldehyde in consumer products is governed by the standards set by the

International Fragrance Association (IFRA), based on safety assessments provided by the

Research Institute for Fragrance Materials (RIFM).

IFRA Standard: The IFRA Standards restrict the use of tiglic aldehyde in fragrance

compositions. Due to its sensitization potential, a concentration limit is imposed. As of the 51st

Amendment to the IFRA Standards, tiglic aldehyde is restricted. The specific allowable

concentration varies by the product category, which is defined by the area of application and

the potential for consumer exposure. For example, products intended for leave-on skin contact

(like lotions, Category 5A) will have a much lower permitted level than products that are rinsed

off (like soap, Category 9) or have minimal skin contact.

Quantitative Risk Assessment (QRA): The IFRA concentration limits are derived from a process

called Quantitative Risk Assessment (QRA) for skin sensitization. This process involves:

Hazard Identification: Confirming the material is a skin sensitizer.
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Dose-Response Assessment: Determining the No Expected Sensitization Induction Level

(NESIL) from animal or in vitro data. The NESIL is the highest concentration that does not

induce sensitization.

Exposure Assessment: Estimating the amount of the fragrance ingredient a consumer is

exposed to from a specific product type.

Risk Characterization: Comparing the consumer exposure level to the NESIL to ensure an

adequate margin of safety.

For tiglic aldehyde, the risk management decision is to limit its concentration to levels below

the NESIL, accounting for aggregate exposure from different product types.

Data Collection
(In vivo, In vitro, In silico)

Hazard Identification
(e.g., Skin Sensitizer)

Dose-Response Assessment
(Determine NESIL)

Risk Characterization
(Compare Exposure to NESIL)

Exposure Assessment
(Consumer Use Patterns)

Risk Management Decision
(e.g., IFRA Standard)
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Figure 2: Workflow for fragrance ingredient safety assessment.

Analytical Methods for Quality Control
Ensuring the purity and identity of tiglic aldehyde is crucial for both its olfactory performance

and safety. Gas Chromatography-Mass Spectrometry (GC-MS) is the definitive analytical

technique.

Protocol 2: GC-MS Analysis of Tiglic Aldehyde
Causality: This method separates volatile compounds based on their boiling point and polarity

(GC) and then identifies them based on their mass fragmentation patterns (MS). This allows for

both the quantification of tiglic aldehyde and the identification of impurities, such as isomers

(e.g., angelic aldehyde) or residual starting materials.

Methodology:

Sample Preparation: Prepare a 1% solution of the tiglic aldehyde sample in a suitable

solvent, such as ethanol or hexane.

GC-MS System:

GC Column: Use a non-polar or mid-polar capillary column (e.g., DB-5ms, 30 m x 0.25

mm x 0.25 µm).

Carrier Gas: Helium at a constant flow rate of 1 mL/min.

Injection: Inject 1 µL of the sample solution with a split ratio of 50:1.

Inlet Temperature: 250 °C.

Oven Temperature Program:

Initial temperature: 50 °C, hold for 2 minutes.

Ramp: Increase at 10 °C/min to 220 °C.

Final hold: Hold at 220 °C for 5 minutes.
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Mass Spectrometer:

Interface Temperature: 280 °C.

Ionization Mode: Electron Ionization (EI) at 70 eV.

Mass Range: Scan from m/z 35 to 350.

Data Analysis:

Identify the tiglic aldehyde peak by its retention time and by comparing its mass

spectrum to a reference library (e.g., NIST). The molecular ion peak is expected at m/z 84,

with characteristic fragments.

Quantify purity by calculating the peak area percentage.

Identify and quantify any impurities present in the sample.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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